Aminobenzenesulfonamides
Aminobenzenesulfonamides are a class of organic compounds that contain an amino group attached to a benzene ring, which is subsequently sulfonated. These molecules exhibit a wide range of applications due to their unique chemical properties and functional groups. They are commonly used in the pharmaceutical industry as intermediate compounds for synthesizing drugs with potent therapeutic effects. Additionally, these compounds play crucial roles in the development of surfactants, pigments, dyes, and other surface-active agents where their hydrophilic nature (from the sulfonamide group) and lipophilic nature (from the benzene ring) are particularly advantageous. Their ability to form stable complexes with metal ions also makes them valuable in catalysis and complexometric analysis. Due to their diverse applications, aminobenzenesulfonamides continue to be of significant interest in both academic research and industrial settings.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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3-amino-4-ethylbenzene-1-sulfonamide | 37559-29-8 | C8H12N2O2S |
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5-amino-2-(diethylamino)-N-(2-methoxyphenyl)benzene-1-sulfonamide | 326092-58-4 | C17H23N3O3S |
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2-fluoro-5-(morpholine-4-sulfonyl)aniline | 1017390-45-2 | C10H13FN2O3S |
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4-amino-N-methyl-N-phenylbenzene-1-sulfonamide | 63826-12-0 | C13H14N2O2S |
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Benzenesulfonamide, 4-(ethylamino)-N-(2-methyl-2H-tetrazol-5-yl)- | 1521098-42-9 | C10H14N6O2S |
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3-Amino-n-ethyl-5-methylbenzene-1-sulfonamide | 1017430-12-4 | C9H14N2O2S |
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3-Amino-4-chloro-N-(2-pyridinylmethyl)-benzenesulfonamide | 1036494-30-0 | C12H12ClN3O2S |
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2-Amino-6-bromobenzenesulfonamide | 71254-69-8 | C6H7BrN2O2S |
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3-amino-N-(3-bromo-4-ethoxyphenyl)-4-chlorobenzene-1-sulfonamide | 438029-07-3 | C14H14N2O3SClBr |
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3-Amino-N-(4-bromo-phenyl)-benzenesulfonamide | 380349-08-6 | C12H11N2O2SBr |
Related Literature
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3. Back cover
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Eleonora Petryayeva,W. Russ Algar Analyst, 2015,140, 4037-4045
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Jian Yang,Xu-Jia Hong,Yan-Jun Ou,Zhi-Gang Gu CrystEngComm, 2014,16, 3848-3852
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Alexandre Müller,Dirce Pozebon,Anderson Schwingel Ribeiro Anal. Methods, 2020,12, 2638-2644
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9. Back cover
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Nico Santschi,Benson J. Jelier,Samuel Stähelin,Thomas Nauser Org. Biomol. Chem., 2019,17, 9734-9742
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